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Compound of Interest

Compound Name:
2-Fluoro-5-methoxy-4-nitrobenzoic

acid

Cat. No.: B1442303 Get Quote

2-Fluoro-5-methoxy-4-nitrobenzoic acid is a fluorinated aromatic compound that has

garnered significant attention as an intermediate in the synthesis of complex organic

molecules.[1] Its structure is characterized by a benzoic acid core substituted with a fluorine

atom, a methoxy group, and a nitro group. This specific combination of functional groups

imparts a unique reactivity profile, making it a valuable precursor for a wide range of chemical

entities, including pharmaceuticals and agrochemicals.[1] The interplay between the electron-

withdrawing nitro group and the fluorine atom, alongside the carboxylic acid and methoxy

functionalities, allows for a variety of selective chemical modifications.

Physicochemical and Structural Data
A clear understanding of a compound's physical and chemical properties is fundamental to its

application in research and development. The key data for 2-Fluoro-5-methoxy-4-
nitrobenzoic acid are summarized below.
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Property Value Source

CAS Number 1001345-80-7 [1][2]

Molecular Formula C₈H₆FNO₅ [1][3]

Molecular Weight 215.13 g/mol [1]

IUPAC Name
2-Fluoro-5-methoxy-4-

nitrobenzoic acid
[3]

InChI Key
JXCYBTVSPGQRCM-

UHFFFAOYSA-N
[1]

Appearance Solid

Synthesis and Core Reaction Mechanisms
The synthetic utility of 2-Fluoro-5-methoxy-4-nitrobenzoic acid stems from the distinct

reactivity of its functional groups. The electron-deficient nature of the aromatic ring, enhanced

by the nitro group, makes it susceptible to specific transformations.

Key Chemical Transformations
The molecule's architecture allows for several critical reactions, which are foundational to its

role as a building block.[1]

Nucleophilic Aromatic Substitution (SNAr): The fluorine atom is activated by the electron-

withdrawing nitro group, making it a good leaving group for SNAr reactions. This allows for

the introduction of various nucleophiles, such as amines or phenols, at this position.[1][4]

Reduction of the Nitro Group: The nitro group can be selectively reduced to an amino group

using standard reducing agents like hydrogen gas with a palladium catalyst or tin(II) chloride.

[1] This transformation is pivotal, as it introduces a new reactive site for further derivatization,

for instance, in the synthesis of 4-Amino-2-fluoro-5-methoxybenzoic acid.[1]

Esterification/Amidation: The carboxylic acid group readily undergoes reactions with alcohols

to form esters or with amines to form amides, typically in the presence of an acid catalyst or

coupling agents.[1]
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2-Fluoro-5-methoxy-4-nitrobenzoic acid

Nucleophilic Aromatic Substitution (SNAr)
(e.g., with R-NH2)

 Replaces -F

Nitro Group Reduction
(e.g., H2/Pd or SnCl2)

 -NO2 to -NH2

Carboxylic Acid Esterification
(e.g., R-OH, H+)

 -COOH to -COOR

Substituted Amine Derivative 4-Amino-2-fluoro-5-methoxybenzoic acid Ester Derivative

Click to download full resolution via product page

Caption: Key reaction pathways of 2-Fluoro-5-methoxy-4-nitrobenzoic acid.

Applications in Scientific Research and
Development
The versatility of 2-Fluoro-5-methoxy-4-nitrobenzoic acid makes it a valuable tool across

multiple scientific disciplines.

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of active

pharmaceutical ingredients (APIs). The ability to selectively modify its functional groups

allows for the construction of complex molecular scaffolds found in modern therapeutics.[1]

Agrochemicals: Similar to its role in pharmaceuticals, this compound is used in the

development of new agrochemicals, where the presence of fluorine can enhance biological

activity and stability.[1]

Biochemical Probes and Enzyme Inhibition: The molecule can be used to study enzyme

inhibition and as a probe in various biochemical assays.[1] Its derivatives can be designed to

bind to specific molecular targets, with the fluorine atom potentially increasing binding affinity.

[1]
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Materials Science: In some applications, fluorinated aromatic acids are incorporated into

polymers or other materials to confer specific properties such as enhanced thermal stability.

Experimental Protocol: Reduction of the Nitro
Group
The conversion of the nitro group to an amine is a common and critical step in utilizing this

building block. Below is a representative protocol for this transformation.

Objective: To synthesize 4-Amino-2-fluoro-5-methoxybenzoic acid from 2-Fluoro-5-methoxy-4-
nitrobenzoic acid via nitro group reduction.

Materials:

2-Fluoro-5-methoxy-4-nitrobenzoic acid

Tin(II) chloride dihydrate (SnCl₂·2H₂O)

Ethanol (absolute)

Hydrochloric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Ethyl acetate

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

Filtration apparatus

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1 equivalent of 2-Fluoro-5-methoxy-4-nitrobenzoic acid in absolute

ethanol.
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Addition of Reducing Agent: To this solution, add 3-4 equivalents of tin(II) chloride dihydrate.

Initiation of Reaction: Slowly add concentrated hydrochloric acid to the mixture. The reaction

is exothermic and should be controlled.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until

the pH is approximately 7-8.

Extraction: Extract the aqueous mixture with ethyl acetate (3x volumes). Combine the

organic layers.

Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium

sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: The crude 4-Amino-2-fluoro-5-methoxybenzoic acid can be further purified by

recrystallization or column chromatography.
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Workflow for Nitro Group Reduction

Dissolve Starting Material in Ethanol

Add SnCl2 and HCl

Heat to Reflux (2-4h)

Cool and Neutralize with NaHCO3

Extract with Ethyl Acetate

Dry with MgSO4 and Concentrate

Purify Product

Click to download full resolution via product page

Caption: Experimental workflow for the reduction of the nitro group.

Safety and Handling
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Proper handling of 2-Fluoro-5-methoxy-4-nitrobenzoic acid and related compounds is

essential in a laboratory setting.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[5][6][7] If there is a risk of dust formation, a dust mask or

respirator should be used.[5]

Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[5] Avoid

creating dust.[5][8] Avoid contact with skin, eyes, and clothing.[5][8] Do not eat, drink, or

smoke when handling this chemical.[5]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6][7]

Eye Contact: Rinse cautiously with water for several minutes.[6][7] If irritation persists,

seek medical attention.[7]

Inhalation: Move the person to fresh air.[6][7]

Ingestion: Clean the mouth with water and seek medical attention.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][6]

Conclusion
2-Fluoro-5-methoxy-4-nitrobenzoic acid stands out as a strategically important chemical

intermediate. Its well-defined reactivity allows for predictable and selective transformations,

making it a cornerstone for the synthesis of a multitude of complex organic molecules. For

researchers in drug discovery and materials science, a thorough understanding of its properties

and reaction mechanisms is key to unlocking its full potential in developing next-generation

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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